Cas no 2228191-29-3 (2-(2-azidoethyl)-1-bromo-3-methoxybenzene)

• Product Name: 2-(2-azidoethyl)-1-bromo-3-methoxybenzene
• CAS No: 2228191-29-3
• MF: C₉H₁₀BrN₃O
• MW: 256.099200725555
• CID: 6331405
• PubChem ID: 151383343
• Update Time: 2025-07-22

2-(2-azidoethyl)-1-bromo-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-1-bromo-3-methoxybenzene
• EN300-1915478
• 2228191-29-3

• Inchi： 1S/C9H10BrN3O/c1-14-9-4-2-3-8(10)7(9)5-6-12-13-11/h2-4H,5-6H2,1H3
• InChI Key： OSWPXCTZNVCHOG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1CCN=[N+]=[N-])OC

Computed Properties

• Exact Mass: 255.00072g/mol
• Monoisotopic Mass: 255.00072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-(2-azidoethyl)-1-bromo-3-methoxybenzene

Introduction to 2-(2-azidoethyl)-1-bromo-3-methoxybenzene (CAS No. 2228191-29-3)

2-(2-azidoethyl)-1-bromo-3-methoxybenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2228191-29-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound, featuring a brominated aromatic ring substituted with a methoxy group and an azidoethyl side chain, presents a versatile scaffold for the development of novel bioactive molecules.

The molecular structure of 2-(2-azidoethyl)-1-bromo-3-methoxybenzene encompasses several key functional groups that make it particularly valuable in medicinal chemistry. The presence of a bromine atom at the ortho position relative to the methoxy group enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The azidoethyl moiety, on the other hand, serves as a versatile handle for introducing aliphatic chains or other functional groups via azide-reduction or click chemistry reactions.

In recent years, there has been growing interest in leveraging such structural motifs for the development of drugs targeting neurological disorders, inflammation, and cancer. The aromatic ring system provides a stable scaffold that can interact with biological targets, while the azidoethyl group offers opportunities for post-synthetic modifications to optimize pharmacokinetic properties. For instance, studies have demonstrated the utility of this compound in generating derivatives with enhanced binding affinity to specific receptors or enzymes implicated in disease pathways.

One of the most compelling aspects of 2-(2-azidoethyl)-1-bromo-3-methoxybenzene is its potential as a building block for drug discovery. Researchers have utilized this compound to synthesize novel inhibitors of kinases and other enzymes involved in signal transduction pathways. The bromine atom facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or heteroaryl groups at various positions on the benzene ring. This modularity allows chemists to fine-tune the electronic and steric properties of the resulting molecules, thereby tailoring their biological activity.

The methoxy group at position 3 contributes to the lipophilicity and metabolic stability of derivatives derived from 2-(2-azidoethyl)-1-bromo-3-methoxybenzene, making it an attractive candidate for oral administration. Furthermore, the azidoethyl side chain can be converted into alcohols, amines, or other functionalities through controlled reduction or nucleophilic substitution reactions. This flexibility has been exploited in generating prodrugs or conjugates designed to enhance delivery or target specificity.

Recent advances in computational chemistry have further enhanced the utility of 2-(2-azidoethyl)-1-bromo-3-methoxybenzene as a starting material. Molecular modeling studies have identified optimal positions for functionalization based on predicted interactions with biological targets. These insights have guided synthetic efforts toward high-affinity ligands with improved pharmacological profiles. For example, virtual screening campaigns have highlighted derivatives of this compound as potent inhibitors of protein-protein interactions relevant to cancer progression.

The synthesis of 2-(2-azidoethyl)-1-bromo-3-methoxybenzene itself is an intriguing challenge that has been addressed through multiple synthetic routes. One common approach involves bromination of 3-methoxytoluene followed by selective azidation at the para position using sodium azide in the presence of a copper catalyst. Alternatively, palladium-catalyzed coupling reactions can be employed to introduce the azidoethyl group onto pre-functionalized aromatic substrates. These methods highlight the compound's role as a key intermediate in multi-step syntheses aimed at producing complex pharmaceuticals.

The versatility of 2-(2-azidoethyl)-1-bromo-3-methoxybenzene extends beyond its use as a direct therapeutic agent. It has been widely employed in fragment-based drug design initiatives, where small molecular fragments are screened for initial binding interactions with biological targets before being elaborated into full-length drug candidates. The ease with which this compound can be modified has made it a favorite among medicinal chemists seeking to explore novel chemical space efficiently.

In conclusion, 2-(2-azidoethyl)-1-bromo-3-methoxybenzene (CAS No. 2228191-29-3) represents a valuable asset in modern drug discovery efforts. Its unique structural features—combining reactivity-enhancing substituents like bromine and methoxy groups with versatile handles such as azidoethyl side chains—make it an indispensable tool for generating bioactive molecules targeting diverse therapeutic areas. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry is likely to grow even further.